Cas no 1060804-15-0 (5-cyanopyridine-3-sulfonyl Chloride)

5-Cyanopyridine-3-sulfonyl chloride is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical synthesis. This compound features a reactive sulfonyl chloride group and an electron-withdrawing cyano substituent, enabling efficient nucleophilic substitution reactions to form sulfonamides or sulfonate esters. The pyridine ring enhances its solubility in organic solvents and contributes to its stability under various reaction conditions. Its molecular structure allows for selective functionalization, making it valuable in the development of bioactive molecules, particularly kinase inhibitors and antimicrobial agents. The compound's high purity and consistent reactivity ensure reliable performance in multi-step synthetic routes. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

5-cyanopyridine-3-sulfonyl Chloride structure

1060804-15-0 structure

Product Name:5-cyanopyridine-3-sulfonyl Chloride

CAS No:1060804-15-0

MF:C₆H₃ClN₂O₂S

MW:202.618218660355

MDL:MFCD13189095

CID:1179330

PubChem ID:22674096

Update Time:2025-07-02

5-cyanopyridine-3-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 5-cyanopyridine-3-sulfonyl Chloride
- 5-cyano-3-Pyridinesulfonyl chloride
- 5-Cyano-3-Pyridinesulfonyl chloride
- MFCD13189095
- A904297
- GS2979
- 5-cyano-pyridine-3-sulfonyl chloride
- AT11616
- EN300-216921
- AB67736
- 1060804-15-0
- AKOS006333730
- DB-015011
- SCHEMBL3068730
- MDL： MFCD13189095
- Inchi： 1S/C6H3ClN2O2S/c7-12(10,11)6-1-5(2-8)3-9-4-6/h1,3-4H
- InChI Key： RZNCBFTUKKMELY-UHFFFAOYSA-N
- SMILES： ClS(C1C=NC=C(C#N)C=1)(=O)=O

Computed Properties

Exact Mass: 201.9603762g/mol
Monoisotopic Mass: 201.9603762g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 79.2Å²

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